
Application Note: Analysis of Diclazuril
Residues in Poultry Tissues by LC-MS/MS

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diclazuril potassium

Cat. No.: B15622610 Get Quote

Introduction

Diclazuril is a potent anticoccidial agent widely used in the poultry industry to prevent and treat

coccidiosis, a parasitic disease of the intestinal tract.[1] The presence of diclazuril residues in

poultry tissues intended for human consumption is a significant food safety concern.[1]

Regulatory agencies worldwide have established maximum residue limits (MRLs) for diclazuril

in various food commodities.[1] This application note describes a sensitive and specific liquid

chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative

determination of diclazuril residues in poultry tissues, including muscle, liver, and kidney. The

method is validated according to international guidelines and is suitable for routine monitoring

and regulatory compliance.[2][3]
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Caption: Experimental workflow for diclazuril residue analysis.
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Detailed Protocols
1. Sample Preparation

This protocol is based on methods described for the extraction of diclazuril from poultry tissues.

[4][5]

Materials:

Homogenizer (e.g., blender or tissue homogenizer)

Centrifuge tubes (50 mL)

Centrifuge

Nitrogen evaporator

Vortex mixer

Acetonitrile (HPLC grade)

Anhydrous sodium sulfate

Methanol (HPLC grade)

Water (HPLC grade)

0.1% Formic acid in acetonitrile/water (50:50, v/v)

Procedure:

Weigh 2 g of minced and homogenized poultry tissue (muscle or liver) into a 50 mL

centrifuge tube.[5]

Add 6 g of anhydrous sodium sulfate and mix thoroughly with the tissue.[5]

Add 10 mL of acetonitrile to the tube.

Vortex for 2 minutes to ensure thorough mixing and extraction.
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Centrifuge at 4000 g for 5 minutes.[4]

Carefully transfer the supernatant to a clean tube.

Repeat the extraction step (steps 3-6) with another 10 mL of acetonitrile and combine the

supernatants.

Evaporate the combined supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitute the residue in 1 mL of a mixture of acetonitrile and water (50:50, v/v)

containing 0.1% formic acid.[5]

Vortex to dissolve the residue.

Filter the solution through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS

analysis.[5]

2. LC-MS/MS Analysis

The following conditions are a composite of typical parameters used for diclazuril analysis.[2][6]

[7]

Liquid Chromatography (LC) System:

Column: Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 2.5 µm particle size).[6]

Mobile Phase A: 0.1% Formic acid in water.[7]

Mobile Phase B: Acetonitrile.[2][3]

Flow Rate: 0.35 mL/min.[6]

Column Temperature: 40°C.[6]

Injection Volume: 10 µL.[5]

Gradient Elution:
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Start with 45% B, hold for 1 min.

Increase to 90% B over 2 min.[6]

Hold at 90% B for 2 min.[6]

Return to 45% B in 0.5 min and re-equilibrate for 3.5 min.[6]

Mass Spectrometry (MS) System:

Ionization Mode: Electrospray Ionization (ESI), Negative Mode.[2][3]

Interface Temperature: 300°C.[6]

Desolvation Line Temperature: 250°C.[6]

Heat Block Temperature: 400°C.[6]

Detection Mode: Multiple Reaction Monitoring (MRM).[8]

MRM Transitions:

Precursor Ion (m/z): 412.0

Product Ion 1 (Quantifier): 285.0

Product Ion 2 (Qualifier): 311.0

Quantitative Data Summary
The following tables summarize the performance characteristics of the LC-MS/MS method for

diclazuril analysis in poultry tissues, compiled from various studies.

Table 1: Method Validation Parameters
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Parameter Result Reference

Linearity Range 0.25 - 50 ng/mL [6]

Correlation Coefficient (r²) > 0.999 [6]

Limit of Detection (LOD) 0.1 µg/kg [6]

Limit of Quantification (LOQ) 0.3 µg/kg [6]

Decision Limit (CCα) 0.5 µg/kg [2][3]

Table 2: Recovery and Precision Data

Tissue
Spiking
Level
(µg/kg)

Recovery
(%)

RSDr (%)
(Intra-day)

RSDR (%)
(Inter-day)

Reference

Chicken

Muscle
10 95.2 3.5 6.8 [6]

100 98.9 2.1 5.4 [5]

200 97.5 4.2 7.1 [5]

Duck Muscle - 85.0 - 102.5 5.9 - 8.5 9.2 - 12.6 [9]

Conclusion
The described LC-MS/MS method provides a robust and reliable approach for the

determination of diclazuril residues in poultry tissues. The simple sample preparation

procedure, combined with the high selectivity and sensitivity of tandem mass spectrometry,

allows for the accurate quantification of diclazuril at levels relevant to regulatory MRLs. This

method is well-suited for high-throughput analysis in food safety and drug development

laboratories.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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